N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-5-cyclopropyl-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H16N2O2S2/c20-17(13-10-14(21-19-13)11-3-4-11)18-8-7-12-5-6-16(23-12)15-2-1-9-22-15/h1-2,5-6,9-11H,3-4,7-8H2,(H,18,20)
• InChI Key: LNPOEQAOZNSQSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCCC3=CC=C(S3)C4=CC=CS4
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

“N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-5-cyclopropyl-1,2-oxazole-3-carboxamide” is a complex organic compound. It contains a 2,2’-bithiophene moiety, which is a colorless solid and the most common of the three isomers with formula (C4H3S)2. The compound is typically prepared by cross-coupling starting from 2-halo thiophenes.

Synthesis Analysis

The synthesis of 2,2’-bithiophene-based compounds involves polymerization with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions. This process results in new conjugated polymers.

Molecular Structure Analysis

The molecular structure of 2,2’-bithiophene-based compounds is characterized by spectral analyses. The compounds are linked to various donor and acceptor groups.

Chemical Reactions Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Physical And Chemical Properties Analysis

2,2’-Bithiophene is a colorless solid, although commercial samples are often greenish. Absorption and fluorescence spectra of bithiophenes substituted with alkyl and alkoxy groups have been measured in solvents of various polarity and viscosity.

Future Directions

In the future, wearable intelligent electronic devices will receive much attention. Semiconducting polymer materials with good stress-releasing properties have been sought for the development of novel intrinsically stretchable semiconducting materials that possess excellent mechanical properties and endurance toward applied strains.